5-(2-Fluoro-4-methylphenyl)-3-methylphenol, 95%

• IUPAC Name: 3-(2-fluoro-4-methylphenyl)-5-methylphenol
• InChI: InChI=1S/C14H13FO/c1-9-3-4-13(14(15)7-9)11-5-10(2)6-12(16)8-11/h3-8,16H,1-2H3
• InChI Key: ZIBARKRLNIOYPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC(=C2)C)O)F
• Molecular Formula: C14H13FO
• DSSTOX Substance ID: DTXSID20683738
• Molecular Weight: 216.25 g/mol
• CAS RN: 1261888-31-6

Description

5-(2-Fluoro-4-methylphenyl)-3-methylphenol, 95% (hereinafter referred to as “FMP”) is a phenolic compound that has been widely studied for its potential in various applications. FMP is a colorless solid with a melting point of 76-77°C, and is soluble in ethanol, ether, and chloroform. FMP is a versatile compound, and has been studied for its potential in a range of applications, including synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and future directions.

Mechanism of Action

FMP is believed to act as an inhibitor of certain enzymes, such as cytochrome P450s, which are involved in the metabolism of drugs and other substances in the body. FMP is also believed to inhibit certain enzymes involved in the synthesis of fatty acids, which could potentially lead to the development of new treatments for obesity and other metabolic disorders.
Biochemical and Physiological Effects
FMP has been studied for its potential in a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and other substances, as well as fatty acid synthesis. Additionally, FMP has been shown to have antioxidant and anti-inflammatory properties, which could potentially be useful in the treatment of a variety of diseases and conditions.

Advantages and Limitations for Lab Experiments

FMP has a number of advantages for laboratory experiments. It is a relatively inexpensive and readily available compound, and it is stable at room temperature. Additionally, it is soluble in a variety of solvents, making it easy to use in a variety of laboratory experiments. However, FMP also has some limitations. It is a relatively reactive compound, and it can react with other compounds in the presence of light or heat. Additionally, it can be toxic at high concentrations, and should be handled with caution.

Future Directions

FMP has been studied for its potential in a range of applications, and there are a number of potential future directions for research. These include the development of new synthesis methods for FMP, as well as the exploration of its potential in the synthesis of new drugs and other compounds. Additionally, further research could be conducted into the biochemical and physiological effects of FMP, as well as its potential in the treatment of a variety of diseases and conditions. Finally, further research could be conducted into the mechanism of action of FMP, and its potential as an inhibitor of certain enzymes.

Synthesis Methods

FMP can be synthesized by a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of organic reagents, such as aldehydes, ketones, and alcohols, to form the desired product. In the case of FMP, the reaction proceeds via a nucleophilic aromatic substitution reaction, with the reagents reacting with the phenol group of FMP to form the desired product. Enzymatic synthesis involves the use of enzymes to catalyze the desired reaction, and this method can be used to synthesize FMP in a more efficient and cost-effective manner.

Scientific Research Applications

FMP has been studied for its potential in a range of scientific research applications. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used as a reagent in the synthesis of polymers and other materials. Additionally, FMP has been studied for its potential in biochemistry and molecular biology research, as it can be used to study the structure and function of proteins and other biomolecules.